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For Researchers, Scientists, and Drug Development Professionals

Introduction

L-3-Aminobutanoyl-Coenzyme A (L-3-aminobutanoyl-CoA) is a short-chain acyl-CoA
thioester. Acyl-CoAs are central metabolites in numerous anabolic and catabolic pathways,
including fatty acid metabolism and the citric acid cycle. The presence of an amino group on
the B-carbon of the butanoyl moiety distinguishes L-3-aminobutanoyl-CoA from more
common intermediates of fatty acid oxidation and synthesis, suggesting its involvement in
specialized metabolic pathways, such as amino acid degradation. This guide provides a
detailed overview of the structure, chemical properties, and known biological roles of L-3-
aminobutanoyl-CoA, along with representative experimental protocols for its synthesis and
analysis.

Chemical Structure and Properties

L-3-aminobutanoyl-CoA is formed through the formal condensation of the thiol group of
coenzyme A with the carboxyl group of L-3-aminobutanoic acid[1]. Its structure comprises the
L-3-aminobutyryl group linked via a thioester bond to Coenzyme A, which itself is composed of
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a [3-mercaptoethylamine unit, pantothenic acid (vitamin B5), and an adenosine 3'-phosphate 5'-
diphosphate moiety.

Quantitative Data Summary

While specific experimental data for the physicochemical properties of L-3-aminobutanoyl-
CoA are not readily available due to its nature as a metabolic intermediate, key computed
properties and data for its precursor, L-3-aminobutanoic acid, are summarized below.

Table 1: Chemical and Physical Properties of L-3-Aminobutanoyl-CoA

Property Value Source

Molecular Formula C25H43N8017P3S [1]

Molecular Weight 852.6 g/mol [1]

Exact Mass 852.16797410 Da [1]
S-[2-[3-[[(2R)-4-

[[[(2R,3S,4R,5R)-5-(6-
aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-
ylmethoxy-

IUPAC Name hydroxyphosphoryl]oxy- [1]
hydroxyphosphoryljoxy-2-
hydroxy-3,3-
dimethylbutanoyl]lamino]propa
noylamino]ethyl] (3S)-3-
aminobutanethioate

XLogP3 (Predicted) -8.5 [1]

Table 2: Physicochemical Properties of L-3-Aminobutanoic Acid (Precursor)
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Property Value Source
Molecular Formula C4H9NO2

Molecular Weight 103.12 g/mol

Melting Point 189 °C (decomposes) [2]
Appearance White powder and chunks [2]

Biological Role and Metabolic Pathway

L-3-Aminobutanoyl-CoA is an intermediate in an alternative pathway for lysine fermentation.
In this pathway, it undergoes a transamination reaction to yield acetoacetyl-CoA, a key
molecule that can enter the citric acid cycle for energy production or be utilized in fatty acid

synthesis.

The key enzymatic step involving L-3-aminobutanoyl-CoA is catalyzed by 3-aminobutyryl-CoA
aminotransferase. This enzyme transfers the amino group from L-3-aminobutanoyl-CoA to an
a-keto acid acceptor, typically a-ketoglutarate, to form acetoacetyl-CoA and glutamate.
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Alternative Lysine Fermentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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